Cas no 186790-63-6 (2,2'-Bi-1,3,2-benzodioxaborole, 5,5'-dimethyl-)

2,2'-Bi-1,3,2-benzodioxaborole, 5,5'-dimethyl- Properties

Names and Identifiers

• 2,2'-Bi-1,3,2-benzodioxaborole, 5,5'-dimethyl-
• 5-methyl-2-(5-methyl-1,3,2-benzodioxaborol-2-yl)-1,3,2-benzodioxaborole
• DTXSID30578686
• 5,5'-Dimethyl-2,2'-bi-1,3,2-benzodioxaborole
• 5,5'-Dimethyl-2,2'-bibenzo[d][1,3,2]dioxaborole
• 186790-63-6
• +Expand

• InChIKey： BYFRSHMXUKRPCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12B2O4/c1-9-3-5-11-13(7-9)19-15(17-11)16-18-12-6-4-10(2)8-14(12)20-16/h3-8H,1-2H3
• SMILES： B1(OC2=C(O1)C=C(C=C2)C)B3OC4=C(O3)C=C(C=C4)C

Computed Properties

• Exact Mass: 264.09936
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 266.0921692g/mol
• Heavy Atom Count: 20
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92